Cas no 349430-53-1 (2-(4-bromophenyl)-N-(5-nitro-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(4-bromophenyl)-N-(5-nitro-1,3-thiazol-2-yl)acetamide
• CAS No: 349430-53-1
• MF: C₁₁H₈BrN₃O₃S
• MW: 342.168519973755
• CID: 3088673
• PubChem ID: 2904045
• Update Time: 2025-04-21

2-(4-bromophenyl)-N-(5-nitro-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-(5-nitro-1,3-thiazol-2-yl)acetamide
• 2-(4-bromophenyl)-N-(5-nitro-2-thiazolyl)acetamide
• SMR000429978
• Oprea1_867979
• BDBM54395
• SR-01000237930
• MLS000767613
• 2-(4-Bromo-phenyl)-N-(5-nitro-thiazol-2-yl)-acetamide
• cid_2904045
• 349430-53-1
• STK100488
• Cambridge id 6586434
• DTXSID501330340
• 2-(4-bromophenyl)-N-(5-nitro-1,3-thiazol-2-yl)ethanamide
• 2-(4-bromophenyl)-N-(5-nitrothiazol-2-yl)acetamide
• SR-01000237930-1
• CHEMBL1337833
• AKOS003281444
• AB00111111-01
• HMS2786L05

• Inchi： 1S/C11H8BrN3O3S/c12-8-3-1-7(2-4-8)5-9(16)14-11-13-6-10(19-11)15(17)18/h1-4,6H,5H2,(H,13,14,16)
• InChI Key： CPJLEFWHDGPJKX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(NC1=NC=C([N+](=O)[O-])S1)=O

Computed Properties

• Exact Mass: 340.94697Da
• Monoisotopic Mass: 340.94697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 116Ų